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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol

CAS No.: 87839-87-0

Cat. No.: B15686462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclohexyl-phenyl-methanol, identified by the CAS number 87839-87-0, is a tertiary

alcohol with the molecular formula C₁₉H₂₈O.[1] Its structure consists of a central methanol

carbon atom bonded to two cyclohexyl groups and one phenyl group. This compound is

primarily available through chemical suppliers and is noted for its applications in organic and

polymer synthesis.[2] Publicly available research on the specific biological activities,

mechanisms of action, and detailed experimental protocols for this compound is limited. This

guide consolidates the available physicochemical data and provides illustrative workflows for its

potential synthesis and application based on general chemical principles.

Physicochemical Properties
The known physical and chemical properties of Dicyclohexyl-phenyl-methanol are

summarized in the table below. This data is compiled from various chemical databases and

supplier information.
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Property Value Source(s)

Molecular Formula C₁₉H₂₈O [1]

Molecular Weight 272.43 g/mol [3]

IUPAC Name dicyclohexyl(phenyl)methanol

CAS Number 87839-87-0 [1]

Appearance Powder or liquid [4]

Boiling Point 406.5 °C at 760 mmHg [1]

Density 1.039 g/cm³ [1]

Flash Point 152.4 °C [1]

Refractive Index 1.55 [1]

Vapor Pressure 2.45E-07 mmHg at 25°C [1]

Biological Activity and Mechanism of Action
As of the latest available information, there is no specific, publicly documented research

detailing the biological activity, pharmacological properties, or mechanism of action for

Dicyclohexyl-phenyl-methanol (CAS 87839-87-0). The compound is primarily categorized as

a chemical intermediate for organic synthesis and potential use in the pharmaceutical and

polymer industries.[2]

Experimental Protocols
Detailed experimental protocols for the specific synthesis or biological application of

Dicyclohexyl-phenyl-methanol are not readily available in the public domain. However, based

on its chemical structure as a tertiary alcohol, a plausible synthetic route would involve a

Grignard reaction.

Illustrative Synthesis Workflow: Grignard Reaction
The synthesis of a tertiary alcohol such as Dicyclohexyl-phenyl-methanol can be

conceptually achieved through the reaction of a ketone with a Grignard reagent. In this case,
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reacting cyclohexylmagnesium bromide (a Grignard reagent) with cyclohexyl phenyl ketone

would yield the desired product after an acidic workup. The following diagram illustrates the

general workflow for such a synthesis.

Reactants & Reagents

Synthesis Process Final Product

Cyclohexyl Phenyl Ketone

Grignard Reaction

Cyclohexylmagnesium Bromide

Anhydrous Ether

Aqueous Acid (e.g., HCl)

Acidic Workup
Forms alkoxide intermediate

Purification (e.g., Chromatography)
Protonation

Dicyclohexyl-phenyl-methanol

Click to download full resolution via product page

A generalized workflow for the synthesis of Dicyclohexyl-phenyl-methanol via a Grignard
reaction.

Potential Applications in Polymer Chemistry
One of the suggested applications for Dicyclohexyl-phenyl-methanol is as a functional

monomer in copolymerization to modify the properties of the resulting polymer, such as

increasing its hydrophobicity.[2] For instance, it could be copolymerized with a hydrophilic

monomer like 2-hydroxyethyl methacrylate (HEMA).

The following diagram illustrates the conceptual relationship where Dicyclohexyl-phenyl-
methanol acts as a modifying agent in a copolymer.
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Conceptual diagram of copolymerization to modify polymer properties.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Dicyclohexyl-phenyl-methanol is classified as causing serious eye irritation and

may cause long-lasting harmful effects to aquatic life. Standard laboratory safety protocols,

including the use of personal protective equipment such as safety goggles and gloves, should

be followed when handling this compound.

Conclusion
Dicyclohexyl-phenyl-methanol (CAS 87839-87-0) is a chemical compound with well-defined

physicochemical properties but a current lack of public data regarding its biological effects. Its

primary utility appears to be in the realm of chemical synthesis, potentially as a building block
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for more complex molecules or as a functional monomer for modifying polymer characteristics.

Researchers interested in this compound for drug development or other biological applications

should anticipate the need for foundational in vitro and in vivo studies to elucidate any potential

pharmacological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Email: info@benchchem.com
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